Cas no 37960-55-7 (Benz[cd]indol-2(1H)-one, 4-bromo-)

• Product Name: Benz[cd]indol-2(1H)-one, 4-bromo-
• CAS No: 37960-55-7
• MF: C₁₁H₆BrNO
• MW: 248.075441837311
• MDL: MFCD34180615
• CID: 3955899
• PubChem ID: 12357095
• Update Time: 2025-04-23

Benz[cd]indol-2(1H)-one, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benz[cd]indol-2(1H)-one, 4-bromo-
• 4-Bromo-1H-benzo[cd]indol-2-one
• SCHEMBL24317373
• 4-bromobenzo[cd]indol-2(1H)-one
• F70733
• SY331216
• MFCD34180615
• 37960-55-7

• MDL： MFCD34180615
• Inchi： 1S/C11H6BrNO/c12-7-4-6-2-1-3-9-10(6)8(5-7)11(14)13-9/h1-5H,(H,13,14)
• InChI Key： PUQVLRCXEGYWNT-UHFFFAOYSA-N
• SMILES： N1C2=C3C(C=C(Br)C=C3C1=O)=CC=C2

Computed Properties

• Exact Mass: 246.96328Da
• Monoisotopic Mass: 246.96328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Additional information on Benz[cd]indol-2(1H)-one, 4-bromo-

Comprehensive Guide to Benz[cd]indol-2(1H)-one, 4-bromo- (CAS No. 37960-55-7): Properties, Applications, and Market Insights

The chemical compound Benz[cd]indol-2(1H)-one, 4-bromo- (CAS No. 37960-55-7) is a brominated derivative of the benzindole family, known for its unique structural properties and versatile applications in organic synthesis and pharmaceutical research. This compound has garnered significant attention due to its potential in developing novel therapeutic agents and advanced materials. In this article, we delve into its chemical characteristics, industrial uses, and emerging trends, addressing common queries such as "What is Benz[cd]indol-2(1H)-one, 4-bromo- used for?" and "How is CAS 37960-55-7 synthesized?"

Chemical Properties and Structure
Benz[cd]indol-2(1H)-one, 4-bromo- features a fused polycyclic structure with a bromine atom at the 4-position, enhancing its reactivity in cross-coupling reactions. Its molecular formula is C₁₁H₆BrNO, with a molar mass of 248.08 g/mol. The presence of the bromo group makes it a valuable intermediate for palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery. Researchers often inquire about "solubility of Benz[cd]indol-2(1H)-one, 4-bromo-," which is moderately soluble in polar organic solvents like DMSO and dichloromethane.

Applications in Pharmaceuticals and Material Science
The compound’s scaffold is integral to designing kinase inhibitors and anticancer agents, aligning with the trending focus on targeted therapies. Recent studies highlight its role in synthesizing fluorescent probes for bioimaging, addressing the demand for non-invasive diagnostic tools. Questions like "Is Benz[cd]indol-2(1H)-one, 4-bromo- FDA-approved?" are common; while not directly approved, its derivatives are under clinical evaluation. Additionally, its use in organic electronics for OLEDs resonates with the growing interest in sustainable materials.

Synthesis and Safety
The synthesis of CAS 37960-55-7 typically involves bromination of the parent benzindole under controlled conditions. Safety data emphasizes handling in ventilated areas, though it is not classified as a hazardous substance. Queries like "Where to buy Benz[cd]indol-2(1H)-one, 4-bromo-" lead to specialized chemical suppliers like Sigma-Aldrich and TCI Chemicals.

Market Trends and Future Prospects
With the rise of AI-driven drug discovery, demand for Benz[cd]indol-2(1H)-one, 4-bromo- is projected to grow, particularly in high-throughput screening. Its compatibility with green chemistry principles also positions it favorably in the evolving chemical industry.